![molecular formula C7H12ClN3O2S B6175037 ethyl 5-[(methylamino)methyl]-1,3,4-thiadiazole-2-carboxylate hydrochloride CAS No. 2503207-45-0](/img/no-structure.png)
ethyl 5-[(methylamino)methyl]-1,3,4-thiadiazole-2-carboxylate hydrochloride
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| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 5-[(methylamino)methyl]-1,3,4-thiadiazole-2-carboxylate hydrochloride involves the reaction of ethyl 2-amino-5-carbethoxythiophene-3-carboxylate with formaldehyde and methylamine to form the intermediate, ethyl 5-[(methylamino)methyl]-1,3,4-thiadiazole-2-carboxylate. This intermediate is then reacted with hydrochloric acid to form the final product, ethyl 5-[(methylamino)methyl]-1,3,4-thiadiazole-2-carboxylate hydrochloride.", "Starting Materials": [ "Ethyl 2-amino-5-carbethoxythiophene-3-carboxylate", "Formaldehyde", "Methylamine", "Hydrochloric acid" ], "Reaction": [ "Step 1: Ethyl 2-amino-5-carbethoxythiophene-3-carboxylate is reacted with formaldehyde and methylamine in the presence of a catalyst to form ethyl 5-[(methylamino)methyl]-1,3,4-thiadiazole-2-carboxylate intermediate.", "Step 2: The intermediate is then treated with hydrochloric acid to form the final product, ethyl 5-[(methylamino)methyl]-1,3,4-thiadiazole-2-carboxylate hydrochloride.", "Overall reaction: Ethyl 2-amino-5-carbethoxythiophene-3-carboxylate + Formaldehyde + Methylamine + HCl → Ethyl 5-[(methylamino)methyl]-1,3,4-thiadiazole-2-carboxylate + HCl → Ethyl 5-[(methylamino)methyl]-1,3,4-thiadiazole-2-carboxylate hydrochloride" ] } | |
CAS RN |
2503207-45-0 |
Molecular Formula |
C7H12ClN3O2S |
Molecular Weight |
237.7 |
Purity |
95 |
Origin of Product |
United States |
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